Cas no 827614-52-8 (1-Piperazinepropanamine,N,N-di-2-propen-1-yl-)

• Product Name: 1-Piperazinepropanamine,N,N-di-2-propen-1-yl-
• CAS No: 827614-52-8
• MF: C₁₃H₂₅N₃
• MW: 223.357702970505
• MDL: MFCD01075180
• CID: 716011
• PubChem ID: 2735926
• Update Time: 2025-04-19

1-Piperazinepropanamine,N,N-di-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamine,N,N-di-2-propen-1-yl-
• 1-(3-Diallylaminopropyl)piperazine
• 1-(3-DiallylaMino-propyl)-piperazine
• 3-piperazin-1-yl-N,N-bis(prop-2-enyl)propan-1-amine
• MFCD01075180
• CS-0455927
• 827614-52-8
• DTXSID00371025
• N-Allyl-N-(3-(piperazin-1-yl)propyl)prop-2-en-1-amine

• MDL： MFCD01075180
• Inchi： 1S/C13H25N3/c1-3-8-15(9-4-2)10-5-11-16-12-6-14-7-13-16/h3-4,14H,1-2,5-13H2
• InChI Key： ZOZYCTDRMYGAKS-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCCN(CC=C)CC=C

Computed Properties

• Exact Mass: 223.205
• Monoisotopic Mass: 223.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.51000
• LogP: 1.22240